Cas no 941870-17-3 (2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide)

• Product Name: 2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide
• CAS No: 941870-17-3
• MF: C₂₁H₁₉N₃O₅S
• MW: 425.45766377449
• CID: 5505782
• Update Time: 2025-05-21

2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-methoxy-4-oxo-2-(phenylsulfanylmethyl)pyridin-1-yl]-N-(3-nitrophenyl)acetamide
• 2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide

• Inchi： 1S/C21H19N3O5S/c1-29-20-12-23(13-21(26)22-15-6-5-7-16(10-15)24(27)28)17(11-19(20)25)14-30-18-8-3-2-4-9-18/h2-12H,13-14H2,1H3,(H,22,26)
• InChI Key： DUVJBRAFUVDXGW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CN1C(CSC2=CC=CC=C2)=CC(=O)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide

Introduction to Compound with CAS No. 941870-17-3 and Product Name: 2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide

Chemical entities with unique structural and functional properties continue to be of significant interest in the field of pharmaceutical research. One such compound, identified by the CAS number 941870-17-3, has garnered attention due to its intricate molecular architecture and potential therapeutic applications. The product name, 2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide, provides a detailed insight into its chemical composition, which includes several key functional groups that contribute to its reactivity and biological activity.

The compound belongs to the class of dihydropyridines, which are well-known for their role in cardiovascular medications due to their calcium channel blocking properties. However, the presence of additional substituents such as 5-methoxy, 4-oxo, phenylsulfanyl, and 3-nitrophenyl in the molecular structure suggests that this particular derivative may exhibit distinct pharmacological effects compared to its parent compounds. The acetamide moiety further enhances the complexity of the molecule, potentially influencing its solubility, metabolic stability, and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The structural features of this compound, particularly the phenylsulfanyl and nitrophenyl groups, have been associated with various biological responses. For instance, phenylsulfanyl derivatives have shown promise in inhibiting certain enzymes involved in inflammatory pathways, while nitrophenyl groups are often utilized in medicinal chemistry due to their ability to enhance binding affinity to specific receptors.

In the context of current research, this compound has been investigated for its potential role in modulating pathways relevant to neurological disorders. Dihydropyridines have been extensively studied for their effects on neurotransmitter release and receptor modulation, making them candidates for treating conditions such as epilepsy and Parkinson's disease. The unique substitution pattern in this molecule may confer selectivity for particular neurological targets, thereby reducing side effects associated with broader-spectrum drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. The incorporation of the 5-methoxy group at the 5-position of the dihydropyridine ring is particularly critical, as it can influence electronic properties and interactions with biological targets.

Evaluation of the compound's pharmacokinetic properties is essential for determining its suitability for clinical development. Studies have indicated that modifications at the 1-position of the dihydropyridine core can significantly impact metabolic stability and oral bioavailability. The presence of the acetamide group at the N-position may also influence these properties by affecting solubility and binding interactions within biological systems.

Investigations into the compound's interaction with biological targets have revealed potential applications in treating metabolic disorders. The structural motif shared by dihydropyridines has been observed to interact with ATP-sensitive potassium channels, which play a crucial role in glucose homeostasis. The additional substituents may enhance or modify these interactions, leading to novel therapeutic strategies for conditions such as type 2 diabetes.

Furthermore, the compound's potential as an intermediate in drug development cannot be overlooked. Its unique structure provides a scaffold for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological profiles. The combination of 5-methoxy, 4-oxo, phenylsulfanyl, and 3-nitrophenyl groups offers a rich platform for structure-activity relationship studies, which are fundamental in rational drug design.

The role of computational tools in analyzing such complex molecules cannot be overstated. High-throughput virtual screening has been utilized to identify potential binding pockets and optimize lead compounds based on their predicted interactions with biological targets. This approach has accelerated the discovery process by allowing rapid evaluation of thousands of compounds without extensive experimental testing.

In conclusion, compound CAS no. 941870-17-3 represents a significant advancement in pharmaceutical research due to its intricate molecular design and potential therapeutic applications. The product name (2-{5-methoxy-4-oxo-2-(phenylsulfanyl)methyl-1,4-dihydropyridin-1-yl}-N-(3-nitrophenyl)acetamide) highlights key functional groups that contribute to its unique properties and biological activity. Ongoing research continues to uncover new possibilities for this compound in treating neurological disorders, metabolic diseases, and other conditions.